Cas no 832739-57-8 (3-[(2-chloro-4-methylphenoxy)methyl]-4-methoxybenzaldehyde)

• Product Name: 3-[(2-chloro-4-methylphenoxy)methyl]-4-methoxybenzaldehyde
• CAS No: 832739-57-8
• MF: C₁₆H₁₅ClO₃
• MW: 290.741503953934
• MDL: MFCD04967224
• CID: 3030501
• PubChem ID: 7017102
• Update Time: 2025-04-21

3-[(2-chloro-4-methylphenoxy)methyl]-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-CHLORO-4-METHYL-PHENOXYMETHYL)-4-METHOXY-BENZALDEHYDE
• 3-[(2-chloro-4-methylphenoxy)methyl]-4-methoxybenzaldehyde
• DTXSID801192593
• CS-0240545
• 3-(2-CHLORO-4-METHYLPHENOXYMETHYL)-4-METHOXYBENZALDEHYDE
• EN300-228936
• HIB73957
• STK312752
• 3-((2-Chloro-4-methylphenoxy)methyl)-4-methoxybenzaldehyde
• 832739-57-8
• Z995009860
• AKOS000305900
• BBL038932

• MDL： MFCD04967224
• Inchi： 1S/C16H15ClO3/c1-11-3-5-16(14(17)7-11)20-10-13-8-12(9-18)4-6-15(13)19-2/h3-9H,10H2,1-2H3
• InChI Key： HVEQGIXYFOTFQU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1OCC1C=C(C=O)C=CC=1OC

Computed Properties

• Exact Mass: 290.0709720Da
• Monoisotopic Mass: 290.0709720Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų